1-(3,5-Difluorophenyl)piperidin-2-one

• Molecular Formula: C11H11F2NO
• Molecular Weight: 211.21 g/mol
• IUPAC Name: 1-(3,5-difluorophenyl)piperidin-2-one
• InChI: InChI=1S/C11H11F2NO/c12-8-5-9(13)7-10(6-8)14-4-2-1-3-11(14)15/h5-7H,1-4H2
• InChI Key: JFKRCSSYDDDDOE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=CC(=CC(=C2)F)F

Description

1-(3,5-Difluorophenyl)piperidin-2-one is a chemical compound that belongs to the class of piperidinones It features a piperidine ring substituted with a 3,5-difluorophenyl group

Preparation Methods

The synthesis of 1-(3,5-Difluorophenyl)piperidin-2-one can be achieved through several synthetic routes. One common method involves the reaction of 3,5-difluoroaniline with piperidin-2-one under specific conditions. The reaction typically requires the use of a suitable solvent, such as ethanol, and a catalyst, such as anhydrous ferric chloride . Industrial production methods often involve multi-step processes that ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-(3,5-Difluorophenyl)piperidin-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding lactams under mild conditions using oxidizing agents like sodium chlorite.

Reduction: Reduction reactions can convert it into different piperidine derivatives.

Substitution: It can undergo substitution reactions where the fluorine atoms are replaced by other functional groups using reagents like potassium carbonate and 1,5-dibromopentane.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(3,5-Difluorophenyl)piperidin-2-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It serves as a building block for the development of biologically active molecules.

Medicine: This compound is explored for its potential therapeutic properties, including its role in drug design and development.

Industry: It is utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-(3,5-Difluorophenyl)piperidin-2-one involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

1-(3,5-Difluorophenyl)piperidin-2-one can be compared with other similar compounds, such as:

1-(2,5-Difluorophenyl)piperidin-2-one: This compound has a similar structure but differs in the position of the fluorine atoms.

Piperidine derivatives: These include a wide range of compounds with varying substituents on the piperidine ring, each with unique properties and applications.

The uniqueness of this compound lies in its specific substitution pattern, which can influence its reactivity and biological activity.